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levomecol levomecol
Brand Name: Vulcanchem
CAS No.: 118573-58-3
VCID: VC0038095
InChI: InChI=1S/C11H12Cl2N2O5.C5H6N2O2/c12-10(13)11(18)14-8(5-16)9(17)6-1-3-7(4-2-6)15(19)20;1-3-2-6-5(9)7-4(3)8/h1-4,8-10,16-17H,5H2,(H,14,18);2H,1H3,(H2,6,7,8,9)/t8-,9-;/m1./s1
SMILES: CC1=CNC(=O)NC1=O.C1=CC(=CC=C1C(C(CO)NC(=O)C(Cl)Cl)O)[N+](=O)[O-]
Molecular Formula: C16H18Cl2N4O7
Molecular Weight: 449.2 g/mol

levomecol

CAS No.: 118573-58-3

Main Products

VCID: VC0038095

Molecular Formula: C16H18Cl2N4O7

Molecular Weight: 449.2 g/mol

levomecol - 118573-58-3

CAS No. 118573-58-3
Product Name levomecol
Molecular Formula C16H18Cl2N4O7
Molecular Weight 449.2 g/mol
IUPAC Name 2,2-dichloro-N-[(1R,2R)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl]acetamide;5-methyl-1H-pyrimidine-2,4-dione
Standard InChI InChI=1S/C11H12Cl2N2O5.C5H6N2O2/c12-10(13)11(18)14-8(5-16)9(17)6-1-3-7(4-2-6)15(19)20;1-3-2-6-5(9)7-4(3)8/h1-4,8-10,16-17H,5H2,(H,14,18);2H,1H3,(H2,6,7,8,9)/t8-,9-;/m1./s1
Standard InChIKey ZYLKCEKZZWDRSF-VTLYIQCISA-N
Isomeric SMILES CC1=CNC(=O)NC1=O.C1=CC(=CC=C1[C@H]([C@@H](CO)NC(=O)C(Cl)Cl)O)[N+](=O)[O-]
SMILES CC1=CNC(=O)NC1=O.C1=CC(=CC=C1C(C(CO)NC(=O)C(Cl)Cl)O)[N+](=O)[O-]
Canonical SMILES CC1=CNC(=O)NC1=O.C1=CC(=CC=C1C(C(CO)NC(=O)C(Cl)Cl)O)[N+](=O)[O-]
Synonyms levomecol
PubChem Compound 3081163
Last Modified Dec 23 2021
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